2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C22H22N2O3S/c1-22(2)11-15-5-3-7-18(21(15)27-22)26-13-19(25)24-12-16-6-4-9-23-20(16)17-8-10-28-14-17/h3-10,14H,11-13H2,1-2H3,(H,24,25)
• InChI Key: GUEVHQNNFUNGNI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3=C(N=CC=C3)C4=CSC=C4)C
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H22N2O3S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The compound has been synthesized and structurally characterized through techniques such as H-1-NMR, C-13-NMR, HRMS, and single-crystal X-ray diffraction. Its crystal structure analysis reveals specific intramolecular hydrogen bonding and weak pi-pi interactions, contributing to its stability and potential for further chemical modifications (Hu Jingqian et al., 2016).

Biological Activities

Although explicitly avoiding drug use and side effects, it's noteworthy that compounds structurally related to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide have shown moderate herbicidal and fungicidal activities. This suggests potential agricultural applications or as a basis for developing new bioactive compounds (Hu Jingqian et al., 2016).

Antimicrobial Activity

Derivatives of structurally similar compounds have been synthesized and tested for antimicrobial activity, indicating the compound’s potential as a scaffold for developing new antimicrobial agents. These studies contribute to understanding its chemical reactivity and potential for contributing to novel therapeutic agents (K. Sunder et al., 2013).

Antitumor Evaluation

Related compounds have been synthesized and evaluated for their antitumor activities, showing high inhibitory effects against several human cancer cell lines. This indicates the relevance of the compound in the synthesis of potential antitumor agents, highlighting its importance in medicinal chemistry research (H. Shams et al., 2010).

Chemical Diversity and Synthetic Utility

The compound serves as a precursor for generating a structurally diverse library of compounds through alkylation and ring closure reactions. This underscores its utility in organic synthesis, enabling the exploration of novel chemical spaces and the development of new materials or biologically active molecules (G. Roman, 2013).